![molecular formula C18H11Cl2N3O B2779304 5-[(E)-2-(4-chloroanilino)ethenyl]-3-(2-chlorophenyl)-1,2-oxazole-4-carbonitrile CAS No. 320424-88-2](/img/structure/B2779304.png)
5-[(E)-2-(4-chloroanilino)ethenyl]-3-(2-chlorophenyl)-1,2-oxazole-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-[(E)-2-(4-chloroanilino)ethenyl]-3-(2-chlorophenyl)-1,2-oxazole-4-carbonitrile (CCO) is an organic compound that has been studied extensively for its potential applications in the fields of science and medicine. CCO is a heterocyclic compound, meaning it is composed of two or more different types of atoms in its ring structure. CCO has been studied for its ability to act as a ligand in organic synthesis and in medicinal chemistry. In particular, CCO has been studied for its potential to act as a ligand in drug discovery and development.
Scientific Research Applications
Structural and Optical Properties
Research conducted by Zeyada et al. (2016) investigated the structural and optical properties of certain 4H-pyrano [3, 2-c] quinoline derivatives, focusing on their polycrystalline nature, nanocrystallite dispersion, and optical parameters. This study provides insights into the material properties that could be relevant for the application of similar compounds in optical devices or materials science (Zeyada, El-Nahass, & El-Shabaan, 2016).
Synthetic Approaches and Reactivity
Abdallah (2007) explored the synthesis and reactivity of 3-dimethylamino-2-[(3-indolyl) carbonyl]propenonitrile with 4-chloroaniline, leading to the formation of 4-chlorophenylaminoacrylonitrile derivatives. This study illustrates the chemical versatility and potential pathways for modifying the core structure of compounds similar to "5-[(E)-2-(4-chloroanilino)ethenyl]-3-(2-chlorophenyl)-1,2-oxazole-4-carbonitrile" (Abdallah, 2007).
Anticancer Activities
Kachaeva et al. (2018) synthesized and evaluated the in vitro anticancer activities of 2-substituted 5-arylsulfonyl-1,3-oxazole-4-carbonitriles, providing evidence of the compounds' potential as frameworks for developing new anticancer drugs. This line of research highlights the relevance of oxazole derivatives in medicinal chemistry and cancer therapy research (Kachaeva, Pilyo, Zhirnov, & Brovarets, 2018).
DFT and TD-DFT/PCM Calculations
Wazzan et al. (2016) conducted DFT and TD-DFT/PCM calculations to determine the molecular structure, spectroscopic characterization, NLO, and NBO analyses of certain dyes, including a compound with a chlorophenyl group. This research contributes to our understanding of the electronic properties and potential applications of oxazole derivatives in dye and pigment science (Wazzan, Al-Qurashi, & Faidallah, 2016).
Copper(II)-Mediated Synthesis
Xu et al. (2017) described a copper(II)-mediated protocol for the synthesis of 5-aryloxazole-4-carbonitrile from acetophenone, highlighting a novel approach to creating oxazole derivatives through a radical coupling mechanism. This study demonstrates the utility of oxazole compounds in organic synthesis and their potential for diverse chemical transformations (Xu et al., 2017).
properties
IUPAC Name |
5-[(E)-2-(4-chloroanilino)ethenyl]-3-(2-chlorophenyl)-1,2-oxazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H11Cl2N3O/c19-12-5-7-13(8-6-12)22-10-9-17-15(11-21)18(23-24-17)14-3-1-2-4-16(14)20/h1-10,22H/b10-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHXYZIQSFPAUTJ-MDZDMXLPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NOC(=C2C#N)C=CNC3=CC=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)C2=NOC(=C2C#N)/C=C/NC3=CC=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H11Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.